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Compound of Interest

Compound Name: Niobium chloride (NbCl4)

Cat. No.: B085136

This technical guide provides a comprehensive analysis of the crystal structure of niobium
tetrachloride (NbCla), tailored for researchers, scientists, and professionals in drug
development who may utilize niobium compounds in various applications. This document
outlines the crystallographic data, experimental protocols for structure determination, and a
visualization of its unique structural features.

Introduction

Niobium(lV) chloride, a compound of significant interest in inorganic chemistry and materials
science, presents as dark violet crystals that are highly sensitive to air and moisture.[1][2][3] Its
solid-state structure is not composed of discrete molecules but rather a one-dimensional
polymeric arrangement, which gives rise to interesting magnetic and electronic properties.[1][4]
Understanding the precise crystal structure is crucial for elucidating these properties and for the
rational design of new materials and chemical syntheses.

Crystallographic Data

Niobium tetrachloride crystallizes in the monoclinic system, belonging to the C2/m space group.
[4][5] The structure is characterized by one-dimensional chains of edge-sharing NbCle
octahedra.[1][4][5] A defining feature of these chains is the presence of alternating short and
long niobium-niobium distances, indicative of metal-metal bonding.[1][4][6] The shorter Nb-Nb
distance is approximately 3.029 A, while the longer distance is about 3.794 A [1][6] This pairing
of niobium atoms results in the compound's diamagnetism.[1]
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The coordination environment around each niobium atom is octahedral, being bonded to six
chlorine atoms.[5] There are three distinct crystallographic sites for the chlorine atoms; some
are bonded to a single niobium atom, while others act as bridges between two niobium centers,
facilitating the formation of the polymeric chain.[4][5] The Nb-Cl bond distances range from
2.32t0 2.55 A.[5]

Crystal Data and Structure Refinement

The following tables summarize the key crystallographic data for niobium tetrachloride.

Parameter

Value

Chemical Formula

NbCla

Formula Weight

234.718 g/mol

Crystal System Monoclinic
Space Group C2/m
Lattice Parameters

a 12.22 A

b 6.86 A

c 8.39 A

a 90.00°

B 131.17°

y 90.00°
Volume 529.54 As
Z (Formula units/cell) 2
Calculated Density 2.94 g/cm?3

Table 1: Crystallographic Data for Niobium Tetrachloride.[4][5]

Atomic Coordinates and Displacement Parameters
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The positions of the atoms within the conventional unit cell are given below.

Atom Wyckoff Symbol  x y z
Nb 49 0 0.219204 0
Cl1 4 0.681247 0 0.155079
Cl2 4 0.291684 0.5 0.821998
CI3 8j 0.976299 0.75573 0.702805

Table 2: Fractional Atomic Coordinates for Niobium Tetrachloride.[5]

Experimental Protocols

The determination of the crystal structure of niobium tetrachloride relies on the synthesis of
high-quality single crystals followed by single-crystal X-ray diffraction analysis.

Synthesis of Niobium Tetrachloride Crystals

A common method for synthesizing single crystals of niobium tetrachloride involves the
chemical vapor transport reaction between niobium pentachloride (NbCls) and elemental
niobium metal.[1][6]

Methodology:

o A precisely weighed amount of niobium pentachloride (e.g., 5 g) and elemental niobium are
sealed in an evacuated quartz ampoule.

e The ampoule is placed in a two-zone tube furnace to establish a temperature gradient.

e The zone containing the reactants (niobium metal) is heated to approximately 400 °C, while
the other end of the ampoule, where crystal growth is desired, is maintained at a lower
temperature, around 250 °C.[1]

o Over several days, the niobium pentachloride vapor reacts with the hot niobium metal to
form gaseous lower niobium chlorides, including NbCla.
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» Niobium tetrachloride then deposits as single crystals in the cooler zone of the ampoule.

o Due to the high sensitivity of NbCla to air and moisture, the ampoule is opened in an inert
atmosphere (e.g., a glovebox) to recover the crystals.[1][2]

Single-Crystal X-ray Diffraction

The definitive method for elucidating the crystal structure of niobium tetrachloride is single-
crystal X-ray diffraction.

Methodology:

Crystal Mounting: A suitable single crystal of NbCla is selected under a microscope in an
inert environment and mounted on a goniometer head.

» Data Collection: The mounted crystal is placed on a diffractometer equipped with a
monochromatic X-ray source (e.g., Mo Ka radiation) and a detector. The crystal is cooled to
a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms. A series of
diffraction images are collected as the crystal is rotated through a range of angles.

o Data Reduction: The collected diffraction data are processed to determine the unit cell
parameters, crystal system, and space group. The intensities of the diffraction spots are
integrated and corrected for various experimental factors (e.g., Lorentz and polarization
effects).

e Structure Solution and Refinement: The positions of the atoms in the crystal lattice are
determined from the diffraction data using direct methods or Patterson synthesis. The initial
structural model is then refined using least-squares methods to achieve the best possible fit
between the observed and calculated structure factors. Anisotropic displacement parameters
are typically refined for all non-hydrogen atoms.

Structural Visualization

The polymeric chain structure of niobium tetrachloride is a key feature of its crystal lattice. The
following diagram illustrates the connectivity of the edge-sharing NbCle octahedra.
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Schematic representation of the alternating Nb-Nb distances within the polymeric chain.
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Schematic of the NbCls polymeric chain structure.

Conclusion

The crystal structure of niobium tetrachloride has been accurately determined to be a
monoclinic system with the space group C2/m. Its most notable feature is the one-dimensional
polymeric chain of edge-sharing NbCle octahedra with alternating niobium-niobium distances,
which explains its diamagnetic nature. The detailed crystallographic data and experimental
protocols provided in this guide offer a comprehensive resource for researchers working with
this compound and serve as a foundation for further investigations into its chemical and
physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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